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Cat. No.: B1662964 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

N-(2-Acetamido)-2-aminoethanesulfonic acid, commonly known as ACES, is a zwitterionic

biological buffer that has found widespread application in biochemical, molecular biology, and

cell culture studies. As one of the "Good's" buffers, it is valued for its compatibility with

biological systems, low metal-binding capacity, and a pKa value near physiological pH. This

technical guide provides a comprehensive overview of the synthesis and physical properties of

ACES buffer, including detailed experimental protocols and data presented for easy reference.

Synthesis of ACES Buffer
The synthesis of ACES buffer is most commonly achieved through the reaction of taurine with

either chloroacetamide or acetic anhydride. The following section details a general method for

its preparation and subsequent purification.

Experimental Protocol: Synthesis via Chloroacetamide
and Taurine
This protocol describes a common laboratory-scale synthesis of ACES buffer.

Materials:

Taurine
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Chloroacetamide

Sodium Hydroxide (NaOH)

Hydrochloric Acid (HCl)

95% Ethanol

Deionized Water

Three-necked flask equipped with a condenser and stirrer

Heating mantle

pH meter

Büchner funnel and flask

Vacuum dryer

Procedure:

Reaction Setup: In a three-necked flask, prepare an aqueous solution of taurine.

Reaction: Add chloroacetamide to the taurine solution. Adjust the pH of the reaction mixture

to a specific alkaline value using a concentrated sodium hydroxide solution.

Reflux: Heat the mixture to reflux and maintain this temperature for a set period to allow the

reaction to proceed to completion.

Cooling and Acidification: After the reflux period, cool the reaction mixture to room

temperature. Acidify the solution with hydrochloric acid.

Crystallization: Add 95% ethanol to the acidified solution to induce the precipitation of white

crystals of ACES.

Isolation: Collect the crude ACES crystals by vacuum filtration using a Büchner funnel.
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Purification: Recrystallize the crude product from an aqueous ethanol solution to obtain a

purified white product.[1]

Drying: Dry the purified ACES crystals in a vacuum dryer to remove any residual solvent.

The expected yield is typically in the range of 65-70%.[1]

A diagram of the synthesis workflow is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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